Cas no 2756018-83-2 (potassium trifluoro(1H-indazol-7-yl)boranuide)

• Product Name: potassium trifluoro(1H-indazol-7-yl)boranuide
• CAS No: 2756018-83-2
• MF: C₇H₅BF₃KN₂
• MW: 224.032512426376
• MDL: MFCD09993229
• CID: 5559993
• PubChem ID: 165997232
• Update Time: 2025-10-05

potassium trifluoro(1H-indazol-7-yl)boranuide Chemical and Physical Properties

Names and Identifiers

• EN300-24812937
• potassium trifluoro(1H-indazol-7-yl)boranuide
• 2756018-83-2

• MDL： MFCD09993229
• Inchi： 1S/C7H5BF3N2.K/c9-8(10,11)6-3-1-2-5-4-12-13-7(5)6;/h1-4H,(H,12,13);/q-1;+1
• InChI Key： IQLCAWQXTIBNDU-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC=C2C=NNC=12)(F)F

Computed Properties

• Exact Mass: 224.0134943g/mol
• Monoisotopic Mass: 224.0134943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Additional information on potassium trifluoro(1H-indazol-7-yl)boranuide

Potassium Trifluoro(1H-Indazol-7-yl)Boranuide: A Comprehensive Overview

Potassium trifluoro(1H-indazol-7-yl)boranuide, with CAS No. 2756018-83-2, is a unique organoborane compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its versatile reactivity and potential applications in various chemical transformations. The structure of potassium trifluoro(1H-indazol-7-yl)boranuide consists of a boron atom coordinated to three fluorine atoms and a 1H-indazol-7-yl group, making it a highly functionalized boron reagent.

The indazole moiety in potassium trifluoro(1H-indazol-7-yl)boranuide plays a crucial role in its chemical behavior. Indazole, a heterocyclic aromatic compound, is known for its stability and ability to participate in various π-interactions. The presence of the boron atom further enhances the reactivity of the molecule, enabling it to act as a Lewis acid or participate in nucleophilic or electrophilic reactions depending on the reaction conditions.

Recent studies have highlighted the potential of potassium trifluoro(1H-indazol-7-yl)boranuide as a catalyst in asymmetric synthesis. Its ability to induce enantioselectivity in certain reactions has made it a valuable tool in the development of chiral compounds, which are essential in pharmaceuticals and agrochemicals. Researchers have also explored its use in cross-coupling reactions, where it facilitates the formation of carbon-carbon bonds under mild conditions.

In addition to its catalytic applications, potassium trifluoro(1H-indazol-7-yl)boranuide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors and light-emitting diodes (LEDs). The indazole group contributes to the compound's ability to absorb light across a broad spectrum, which is advantageous for optoelectronic applications.

The synthesis of potassium trifluoro(1H-indazol-7-yl)boranuide involves a multi-step process that typically begins with the preparation of the indazole derivative. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, reducing production costs and improving scalability.

One of the most exciting developments involving potassium trifluoro(1H-indazol-7-yl)boranuide is its application in drug discovery. Researchers have utilized its reactivity to synthesize bioactive molecules with potential therapeutic applications. For instance, its role as an intermediate in the synthesis of kinase inhibitors has shown promise in targeting specific enzymes involved in cancer progression.

Furthermore, potassium trifluoro(1H-indazol-7-yl)boranuide has been investigated for its potential use in energy storage systems. Its ability to act as an electron acceptor makes it a candidate for use in lithium-ion batteries and other electrochemical devices. Ongoing studies aim to optimize its properties for enhanced energy density and cycle stability.

In conclusion, potassium trifluoro(1H-indazol-7-yl)boranuide (CAS No. 2756018-83-2) is a versatile organoborane compound with wide-ranging applications across multiple disciplines. Its unique chemical structure enables it to participate in diverse reactions, making it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in modern chemistry.